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Compound of Interest

Compound Name: GBR 12783

Cat. No.: B10860778 Get Quote

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
GBR 12783 is a potent and selective dopamine reuptake inhibitor, making it a valuable tool in

neuroscience research and drug discovery.[1][2][3] It specifically targets the dopamine

transporter (DAT), blocking the reabsorption of dopamine from the synaptic cleft and thereby

increasing the extracellular concentration of this neurotransmitter.[4] This targeted activity

allows for the investigation of the dopaminergic system's role in various physiological and

pathological processes, including addiction, neurodegenerative diseases, and psychiatric

disorders. Proper preparation of GBR 12783 stock solutions is critical to ensure experimental

accuracy, reproducibility, and the validity of research findings. This document provides detailed

protocols for the preparation, storage, and handling of GBR 12783 stock solutions for both in

vitro and in vivo applications.

GBR 12783 Chemical and Physical Properties
GBR 12783 is commonly supplied as a dihydrochloride salt, which influences its solubility and

handling. The following table summarizes its key chemical and physical properties.
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Property Value Reference

Chemical Name

1-[2-

(Diphenylmethoxy)ethyl]-4-(3-

phenyl-2-propenyl)piperazine

dihydrochloride

[2]

Molecular Formula C₂₈H₃₂N₂O·2HCl [1][2]

Molecular Weight 485.49 g/mol [1]

Appearance White to off-white solid [1]

Purity ≥98% (HPLC) [2]

IC₅₀ (for [³H]dopamine uptake

in rat striatal synaptosomes)
1.8 nM [1][2]

Stock Solution Preparation: Solvents and Solubility
The choice of solvent is crucial for preparing a stable and effective GBR 12783 stock solution.

The dihydrochloride form of GBR 12783 exhibits limited solubility in aqueous solutions but is

readily soluble in organic solvents like Dimethyl Sulfoxide (DMSO).

Solvent
Maximum
Concentration

Notes Reference

DMSO
41.67 mg/mL (85.83

mM)

Ultrasonic agitation

and warming to 60°C

may be required for

complete dissolution.

Use newly opened,

anhydrous DMSO to

avoid hygroscopic

effects on solubility.

[1]

Water <4.86 mg/mL

Solubility in aqueous

solutions like water or

PBS is limited.

[5]
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Experimental Protocols
Protocol for Preparing a 10 mM GBR 12783 Stock
Solution in DMSO for In Vitro Assays
This protocol is suitable for preparing a high-concentration stock solution for use in cell-based

assays, receptor binding studies, and other in vitro experiments.

Materials:

GBR 12783 dihydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber or foil-wrapped microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Water bath or heating block (optional)

Ultrasonic bath (optional)

Procedure:

Weighing the Compound: In a chemical fume hood, carefully weigh the desired amount of

GBR 12783 dihydrochloride powder using a calibrated analytical balance. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 4.85 mg of the compound.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

GBR 12783 powder. For a 10 mM stock solution, add 1 mL of DMSO for every 4.85 mg of

compound.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Warming and Sonication (if necessary): If the compound does not fully dissolve, warm the

solution in a water bath or on a heating block at a temperature not exceeding 60°C for 5-10
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minutes. Intermittent vortexing or sonication can aid in complete dissolution.

Aliquotting and Storage: Once the GBR 12783 is completely dissolved, aliquot the stock

solution into smaller, single-use volumes in sterile, amber or foil-wrapped microcentrifuge

tubes to protect it from light.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1] Avoid repeated freeze-thaw cycles.

Protocol for Preparing GBR 12783 Working Solutions for
In Vitro Experiments
Working solutions are typically prepared by diluting the high-concentration DMSO stock

solution into an appropriate aqueous buffer or cell culture medium.

Procedure:

Thawing the Stock Solution: Remove an aliquot of the frozen GBR 12783 stock solution from

the freezer and allow it to thaw completely at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in the desired experimental buffer

(e.g., PBS, artificial cerebrospinal fluid) or cell culture medium to achieve the final working

concentration.

DMSO Concentration: Ensure that the final concentration of DMSO in the working solution is

kept to a minimum (typically ≤ 0.1%) to avoid solvent-induced cellular toxicity or off-target

effects.

Use Immediately: It is recommended to prepare working solutions fresh for each experiment

and use them immediately.

Protocol for Preparing GBR 12783 Formulation for In
Vivo Studies
For in vivo administration, GBR 12783 is often administered via intraperitoneal (i.p.) injection.

The formulation must be biocompatible and ensure adequate solubility and stability of the

compound.
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Materials:

GBR 12783 dihydrochloride powder

Sterile vehicle (e.g., saline, PBS, or a solution of DMSO and saline)

Sterile vials

Vortex mixer

Example Formulation (for a 10 mg/kg dose in mice):

Calculate the Required Amount: For a 25 g mouse, a 10 mg/kg dose requires 0.25 mg of

GBR 12783.

Prepare a Vehicle: A common vehicle for compounds with limited aqueous solubility is a co-

solvent system. For example, a vehicle of 10% DMSO, 40% polyethylene glycol 400

(PEG400), and 50% saline can be prepared.

Dissolve GBR 12783: First, dissolve the calculated amount of GBR 12783 in the DMSO

component of the vehicle.

Add Co-solvents: Gradually add the PEG400 and then the saline to the DMSO solution while

vortexing to ensure the compound remains in solution.

Final Volume and Administration: Adjust the final volume to allow for the desired injection

volume (e.g., 100 µL). The final solution should be clear and free of precipitates. Administer

the solution via the desired route (e.g., intraperitoneal injection).

Note: The optimal vehicle and formulation may vary depending on the specific experimental

requirements and animal model. It is crucial to perform pilot studies to assess the tolerability

and efficacy of the chosen formulation.

Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing GBR 12783 stock and working solutions.

Signaling Pathway of Dopamine Transporter (DAT)
Inhibition by GBR 12783
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Caption: GBR 12783 blocks the dopamine transporter (DAT).

Stability and Storage Summary
Proper storage is essential to maintain the integrity and activity of GBR 12783 stock solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b10860778?utm_src=pdf-body-img
https://www.benchchem.com/product/b10860778?utm_src=pdf-body
https://www.benchchem.com/product/b10860778?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10860778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution Type Solvent
Storage
Temperature

Stability Reference

Powder - -20°C Up to 3 years [1]

Stock Solution DMSO -20°C Up to 1 month [1]

Stock Solution DMSO -80°C Up to 6 months [1]

Key Recommendations:

Protect from Light: GBR 12783 is potentially light-sensitive. Store solutions in amber or foil-

wrapped vials.

Avoid Freeze-Thaw Cycles: Aliquot stock solutions into single-use volumes to prevent

degradation from repeated temperature changes.

Use Anhydrous Solvents: When using DMSO, ensure it is anhydrous to prevent hydrolysis of

the compound and to maximize solubility.

Confirm Solubility: Always visually inspect solutions to ensure the compound is fully

dissolved before use. If precipitation occurs upon dilution in aqueous buffers, optimization of

the protocol, such as using a different buffer or adjusting the pH, may be necessary.

By following these detailed application notes and protocols, researchers can confidently

prepare GBR 12783 solutions for their experiments, ensuring reliable and reproducible results

in the study of the dopaminergic system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.medchemexpress.com/gbr-12783-dihydrochloride.html
https://www.medchemexpress.com/gbr-12783-dihydrochloride.html
https://www.medchemexpress.com/gbr-12783-dihydrochloride.html
https://www.benchchem.com/product/b10860778?utm_src=pdf-body
https://www.benchchem.com/product/b10860778?utm_src=pdf-body
https://www.benchchem.com/product/b10860778?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/gbr-12783-dihydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10860778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. GBR 12783 dihydrochloride | Dopamine Transporters | Tocris Bioscience [tocris.com]

3. medchemexpress.com [medchemexpress.com]

4. Dopamine transporter - Wikipedia [en.wikipedia.org]

5. glpbio.com [glpbio.com]

To cite this document: BenchChem. [Preparing GBR 12783 Stock Solutions for Preclinical
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10860778#preparing-gbr-12783-stock-solutions-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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